Cas no 1479499-40-5 (5-(carbamoylmethyl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride
• CAS No: 1479499-40-5
• MF: C₆H₆ClNO₃S₂
• MW: 239.699738025665
• MDL: MFCD21196010
• CID: 4601653
• PubChem ID: 65368180
• Update Time: 2025-10-28

5-(carbamoylmethyl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride

• MDL： MFCD21196010
• Inchi： 1S/C6H6ClNO3S2/c7-13(10,11)6-2-1-4(12-6)3-5(8)9/h1-2H,3H2,(H2,8,9)
• InChI Key： XUKWKPLARLFETL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)SC(CC(N)=O)=CC=1

Additional information on 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride

Introduction to 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride (CAS No. 1479499-40-5)

5-(carbamoylmethyl)thiophene-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1479499-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural framework of this compound incorporates a thiophene ring, a heterocyclic structure that is frequently encountered in natural products and pharmaceutical agents, contributing to its potential pharmacological significance.

The thiophene-2-sulfonyl chloride moiety in the molecular structure of 1479499-40-5 is particularly noteworthy, as it serves as a versatile synthetic handle. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, making them valuable tools for constructing more complex molecular architectures. In particular, the presence of a carbamoylmethyl substituent at the 5-position of the thiophene ring introduces additional functionalization possibilities, enabling further derivatization into a wide array of pharmacologically relevant compounds.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, including thiophenes, due to their demonstrated ability to interact with biological targets in unique ways. The thiophene scaffold is a privileged structure in medicinal chemistry, featuring in numerous approved drugs and investigational compounds. Its aromaticity and ability to adopt multiple conformations make it an ideal platform for designing molecules with tailored biological activities. The sulfonyl chloride derivative 1479499-40-5 exemplifies this trend, offering a synthetic entry point for exploring new therapeutic agents.

In the context of modern pharmaceutical research, sulfonyl chlorides are frequently employed as key intermediates in the synthesis of sulfonamides and other bioactive molecules. Sulfonamides have a long history of clinical use, with applications ranging from antibiotics to anti-inflammatory and antiviral agents. The carbamoylmethyl group in 1479499-40-5 can be readily converted into sulfonamides through reaction with primary amines, providing a straightforward route to these important pharmacophores.

One of the most compelling aspects of 1479499-40-5 is its potential utility in the development of novel therapeutic strategies. The combination of the thiophene ring and the sulfonyl chloride functionality creates a molecule that is both structurally interesting and synthetically adaptable. This has led to its investigation as a precursor for compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The versatility of this compound lies in its ability to serve as a building block for multiple classes of pharmacologically active agents.

The synthesis of 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride involves well-established organic chemistry techniques, ensuring scalability and reproducibility. The process typically begins with the functionalization of a thiophene precursor, followed by introduction of the sulfonyl chloride group and subsequent modification to incorporate the carbamoylmethyl moiety. These synthetic steps are optimized to maximize yield and purity, making 1479499-40-5 accessible for both academic research and industrial applications.

From an industrial perspective, the demand for high-quality intermediates like 1479499-40-5 is driven by the need for efficient and cost-effective drug development processes. Pharmaceutical companies increasingly rely on specialized chemical suppliers to provide critical building blocks that meet stringent quality standards. The CAS number 1479499-40-5 serves as a reliable identifier for this compound, facilitating its procurement and integration into larger synthetic schemes.

The biological activity of derivatives derived from 1479499-40-5 has been explored through both computational modeling and experimental screening. Computational studies have suggested that modifications to the thiophene ring can influence binding affinity to biological targets, while the sulfonyl chloride group provides opportunities for further functionalization through reactions such as nucleophilic aromatic substitution or coupling with other heterocycles. These insights have guided efforts to optimize derivatives for improved pharmacological properties.

In conclusion, 5-(carbamoylmethyl)thiophene-2-sulfonyl chloride (CAS No. 1479499-40-5) represents an important intermediate in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features—combining a thiophene ring with a sulfonyl chloride functionality—make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and strategies, compounds like 1479499-40-5 will remain integral to advancing pharmaceutical innovation.